2-(3,5-Dimethylpiperidin-1-yl)acetamide
Description
2-(3,5-Dimethylpiperidin-1-yl)acetamide is an acetamide derivative featuring a 3,5-dimethylpiperidine moiety linked via a methylene group to the amide nitrogen.
Properties
IUPAC Name |
2-(3,5-dimethylpiperidin-1-yl)acetamide | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O/c1-7-3-8(2)5-11(4-7)6-9(10)12/h7-8H,3-6H2,1-2H3,(H2,10,12) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NHJNWHCUXALULB-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN(C1)CC(=O)N)C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.25 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural Variations and Physicochemical Properties
The pharmacological profile of acetamide derivatives is heavily influenced by substituents on the amide nitrogen and adjacent functional groups. Below is a comparative analysis of key analogs:
Key Differentiators of 2-(3,5-Dimethylpiperidin-1-yl)acetamide
- Piperidine vs. Piperazine : Unlike piperazine-containing analogs (e.g., ), the piperidine ring lacks a second nitrogen, reducing basicity and hydrogen-bonding capacity. This may limit interactions with polar targets but improve blood-brain barrier penetration.
- Aliphatic vs. Aromatic Substituents : The 3,5-dimethyl groups on the piperidine ring are aliphatic, contrasting with aromatic substituents in compounds like . This difference likely reduces π-π stacking interactions but increases metabolic stability against oxidative enzymes.
Research Findings and Implications
Antimicrobial Activity
Piperazine-linked acetamides with benzothiazole sulfonyl groups (e.g., compounds 47 and 48 in ) show potent activity against gram-positive bacteria, attributed to the sulfonyl group's electron-withdrawing effects and the benzothiazole's planar aromatic structure. In contrast, the dimethylpiperidine analog may exhibit weaker antimicrobial effects due to its aliphatic substituents .
Central Nervous System (CNS) Activity
Benzothiazole-thiadiazole acetamides (e.g., ) demonstrate anticonvulsant activity, likely due to nitro and fluorobenzothiazole groups enhancing redox activity and blood-brain barrier penetration.
Receptor Agonism
Pyridazinone-based acetamides (e.g., ) act as FPR2 agonists, leveraging methoxybenzyl and bromophenyl groups for receptor binding. The dimethylpiperidine compound’s simpler structure may lack the steric bulk required for high-affinity receptor interactions .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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